Cas no 860805-85-2 ((2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol)

• Product Name: (2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol
• CAS No: 860805-85-2
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 2184446
• PubChem ID: 55276073
• Update Time: 2025-10-10

(2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(2-thienyl)ethan-1-ol
• (2R)-2-amino-2-(thiophen-2-yl)ethan-1-ol
• (R)-2-Amino-2-(thiophen-2-yl)ethanol
• (2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol

• Inchi： 1S/C6H9NOS/c7-5(4-8)6-2-1-3-9-6/h1-3,5,8H,4,7H2/t5-/m1/s1
• InChI Key： KLKQAOHZFHBEIQ-RXMQYKEDSA-N
• SMILES： S1C=CC=C1[C@@H](CO)N

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol

(2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol: A Comprehensive Overview

Introduction to (2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol

Cas No. 860805-85-2, commonly referred to as (2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its chiral center at the second carbon atom, which imparts a distinct stereochemistry. The molecule consists of an amino group (-NH₂), a thiophene ring (a five-membered aromatic ring containing sulfur), and a hydroxyl group (-OH) attached to the same carbon atom, creating a complex yet fascinating structure.

The thiophene ring in this compound is a key feature that contributes to its unique electronic properties. Thiophene, being an aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. The presence of the amino group adds nucleophilic character to the molecule, while the hydroxyl group introduces hydrogen bonding capabilities. This combination makes (2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol a versatile compound with potential applications in drug design, catalysis, and material synthesis.

Chemical Properties and Synthesis

The synthesis of (2R)-2-Amino-2-(thiophen-2-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of intermediates containing the thiophene moiety. One common approach involves the use of thioacetals or thioketals as precursors, followed by nucleophilic substitution or addition reactions to introduce the amino and hydroxyl groups. The stereochemistry at the chiral center is controlled during the synthesis to ensure the desired (R)-configuration.

Recent advancements in asymmetric synthesis have enabled more efficient and enantioselective methods for producing this compound. For instance, researchers have employed organocatalytic strategies using proline derivatives to achieve high enantiomeric excess (ee) in the synthesis of (2R)-configuration. These methods not only improve yield but also reduce environmental impact by minimizing waste and hazardous byproducts.

Applications in Drug Design and Biomedical Research

The unique combination of functional groups in (2R)-2-Amino...